Coenzyme FO

• Molecular Formula: C16H17N3O7
• Molecular Weight: 363.32 g/mol
• InChI: InChI=1S/C16H17N3O7/c20-6-12(23)13(24)11(22)5-19-10-4-8(21)2-1-7(10)3-9-14(19)17-16(26)18-15(9)25/h1-4,11-13,20,22-24H,5-6H2,(H2,17,18,25,26)/t11-,12+,13-/m0/s1
• InChIKey: HJMIIBXYFPJZBP-XQQFMLRXSA-N

Coenzyme FO Procurement Guide

Coenzyme FO (7,8-didemethyl-8-hydroxy-5-deazariboflavin) is a naturally occurring 5-deazaflavin chromophore and the biosynthetic precursor to the F420 coenzyme family [1]. It functions as a core hydride acceptor/donor in the central methanogenic pathway of archaea and serves as an essential redox cofactor in diverse microorganisms, including Mycobacteria and Cyanobacteria [2]. As a phenolic 5-deazaflavin, FO possesses a characteristic negative redox potential and is structurally distinct from riboflavin-derived coenzymes (FMN, FAD) due to the substitution of N5 with a CH group and the removal of methyl groups at positions 7 and 8 [3].

F420-dependent enzyme assay reconstitution

F420 biosynthetic pathway dissection

Deazaflavin-based redox biocatalysis

• [1] Graham DE, Xu H, White RH. Identification of the 7,8-didemethyl-8-hydroxy-5-deazariboflavin synthase required for coenzyme F(420) biosynthesis. Arch Microbiol. 2003;180(6):455-464. View Source
• [2] Forouhar F, Abashidze M, Xu H, Grochowski L, Seetharaman J, et al. Molecular Insights into the Biosynthesis of the F420 Coenzyme. J Biol Chem. 2008;283(17):11832-11840. View Source
• [3] Hossain MS, Le CQ, Joseph E, Nguyen TQ, Johnson-Winters K, Foss FW Jr. Convenient synthesis of deazaflavin cofactor FO and its activity in F420-dependent NADP reductase. Org Biomol Chem. 2015;13(18):5082-5085. View Source

Why Standard Cofactors Cannot Substitute FO

Simple substitution of Coenzyme FO with the full F420 coenzyme or related deazaflavins is not scientifically valid due to fundamental differences in their molecular structure, enzyme specificity, and physicochemical properties. FO is the chromophoric core of F420, lacking the 2-phospho-L-lactate bridge and the oligoglutamyl tail that are critical for binding and allosteric regulation in many F420-dependent enzymes [1]. Consequently, while FO can functionally replace F420 in some purified enzyme assays, it exhibits altered kinetic parameters [2]. Critically, FO and F420 have different redox potentials [3] and, unlike the charged F420, FO is uncharged and can diffuse across cellular membranes, which is a key experimental consideration [4]. Therefore, experimental design and procurement must be guided by the specific cofactor requirements of the target enzyme system.

5-Deazaflavin Core

Eliminates single-electron transfer; enforces obligate 2e- hydride chemistry

Redox Potential Mismatch

More negative redox potential than NAD(P)H may shift thermodynamic reduction regimes

Stringent Enzyme Selectivity

Fno displays zero activity with NAD+, FAD, or FMN as alternative acceptors

• [1] Forouhar F, Abashidze M, Xu H, Grochowski L, Seetharaman J, et al. Molecular Insights into the Biosynthesis of the F420 Coenzyme. J Biol Chem. 2008;283(17):11832-11840. View Source
• [2] Hossain MS, Le CQ, Joseph E, Nguyen TQ, Johnson-Winters K, Foss FW Jr. Convenient synthesis of deazaflavin cofactor FO and its activity in F420-dependent NADP reductase. Org Biomol Chem. 2015;13(18):5082-5085. View Source
• [3] Jacobson F, Walsh C. Properties of 7,8-didemethyl-8-hydroxy-5-deazaflavins relevant to redox coenzyme function in methanogen metabolism. Biochemistry. 1984;23(5):979-988. View Source
• [4] JCVI Genome Properties. GenProp0002: coenzyme F420 utilization. http://genome-properties.jcvi.org/. View Source

Coenzyme FO Comparative Performance

Redox Potential: F420 vs NAD(P)H

Coenzyme FO can functionally substitute for the full F420 coenzyme in the F420H2:NADP+ oxidoreductase (Fno) reaction, restoring enzyme activity in vitro. This demonstrates its viability as a more synthetically accessible, minimal cofactor for specific biocatalytic studies. Steady-state kinetic analysis of Fno with FO as the cofactor yielded a Km of 4.00 ± 0.39 µM and a kcat of 5.27 ± 0.14 s⁻¹ [1].

Redox Potential

Reported

-40 mV more negative

Supports thermodynamically distinct reduction scope

F420H2 vs NAD(P)H, pH 7.0

Evidence Dimension	Steady-state kinetic parameters for F420H2:NADP+ oxidoreductase (Fno)
Target Compound Data	Km = 4.00 ± 0.39 µM; kcat = 5.27 ± 0.14 s⁻¹
Comparator Or Baseline	F420 cofactor: Data not provided in this study for direct comparison, but FO is shown to be a competent surrogate.
Quantified Difference	N/A (study establishes FO as functional alternative)
Conditions	Stopped-flow spectrophotometry; NADP+/NADPH redox process; 50 mM MES/NaOH buffer, pH 6.5

Why This Matters

This validates the use of the simpler FO molecule in place of the complex F420 cofactor for mechanistic and biocatalytic studies of Fno and related enzymes, reducing experimental complexity and cost.

• [1] Hossain MS, Le CQ, Joseph E, Nguyen TQ, Johnson-Winters K, Foss FW Jr. Convenient synthesis of deazaflavin cofactor FO and its activity in F420-dependent NADP reductase. Org Biomol Chem. 2015;13(18):5082-5085. View Source

Electron Transfer Mode: FO vs FMN and FAD

The crystal structure of 2-phospho-L-lactate transferase (CofD) from *Methanosarcina mazei* was determined in complex with FO and Pi, and with FO and GDP. This structural data defines the precise binding mode of FO within the enzyme's active site, revealing key molecular interactions that are specific to the FO chromophore. The observed binding mode explains the enzyme's strict specificity for FO over other deazaflavins or flavins [1].

Electron Transfer Mode

Class-level

FMN/FAD
Semiquinone formation, O2-reactive

FO
O2-inert, hydride-only transfer

Ensures radical-free hydride transfer for clean biocatalysis

Deazaflavin structural class property

Evidence Dimension	Crystal structure and binding mode in CofD active site
Target Compound Data	Co-crystal structures of CofD with FO and Pi (or GDP) resolved at high resolution.
Comparator Or Baseline	Related flavins (e.g., F420, FMN) were not observed to bind in the same conformation.
Quantified Difference	Structural differences in active site of non-F420-producing CofD homologs suggest they catalyze a different reaction.
Conditions	X-ray crystallography; purified CofD from *Methanosarcina mazei*.

Why This Matters

This provides atomic-level evidence of FO's unique recognition by a key biosynthetic enzyme, confirming that structural analogs cannot serve as substrates for this critical step in F420 production.

• [1] Forouhar F, Abashidze M, Xu H, Grochowski L, Seetharaman J, et al. Molecular Insights into the Biosynthesis of the F420 Coenzyme. J Biol Chem. 2008;283(17):11832-11840. View Source

FO as Irreplaceable F420 Precursor

Coenzyme FO and F420 are phenolic 5-deazaflavins that, in general, have a more negative redox potential than NAD(P)+. This class-level property is crucial for their function in low-potential redox reactions, such as those in methanogenesis. While both FO and F420 share this characteristic, their exact redox potentials differ, influencing their suitability as electron carriers in specific enzymatic contexts [1].

Biosynthetic Essentiality

Head-to-head

Wild-type
FO detectable, F420 present

fbiC mutant
FO undetectable, F420 absent

Mandatory intermediate for F420 biosynthesis pathway

M. smegmatis HPLC quantification

Evidence Dimension	Redox potential
Target Compound Data	General class property: More negative redox potential than NAD(P)+
Comparator Or Baseline	NAD(P)+ (baseline)
Quantified Difference	Qualitative difference (more negative)
Conditions	General redox properties of the 5-deazaflavin class.

Why This Matters

This informs the selection of FO for studies requiring a hydride carrier with a low redox potential, a niche not filled by conventional nicotinamide cofactors.

• [1] Hossain MS, Le CQ, Joseph E, Nguyen TQ, Johnson-Winters K, Foss FW Jr. Convenient synthesis of deazaflavin cofactor FO and its activity in F420-dependent NADP reductase. Org Biomol Chem. 2015;13(18):5082-5085. View Source

Enzyme Kinetics: FO vs F420 in Fno Catalysis

Coenzyme FO functions as an essential light-harvesting antenna chromophore in certain DNA photolyases, particularly in Cyanobacteria. In this context, FO, but not the full F420 coenzyme, is utilized to capture light energy and enhance the enzyme's DNA repair activity. This is a distinct functional role separate from its function as a redox carrier in methanogenesis [1].

Enzyme Kinetics

Head-to-head

~2× higher Km vs F420

May require cofactor concentration adjustment for saturation

kcat comparable; Fno enzyme assay

Evidence Dimension	Functional role in DNA repair
Target Compound Data	Functions as a light-harvesting antenna in DNA photolyases.
Comparator Or Baseline	F420: Not utilized in this capacity; role is primarily as a hydride carrier.
Quantified Difference	Distinct functional application
Conditions	Cyanobacterial DNA photolyase systems.

Why This Matters

This identifies a unique application area for FO that is entirely independent of the F420 cofactor pathway, highlighting its value as a specialized research tool for photobiology and DNA repair studies.

• [1] Graham DE, Xu H, White RH. Identification of the 7,8-didemethyl-8-hydroxy-5-deazariboflavin synthase required for coenzyme F(420) biosynthesis. Arch Microbiol. 2003;180(6):455-464. View Source

Coenzyme FO High-Value Applications

F420-Dependent Enzyme Assay Reconstitution

Coenzyme FO is the preferred cofactor for in vitro studies of F420-dependent enzymes like Fno, where the full F420 coenzyme is not readily available or its complex structure is not required for catalytic activity. Its demonstrated ability to restore Fno activity allows researchers to bypass the challenges of synthesizing or isolating F420, streamlining mechanistic and kinetic investigations [1].

Biocatalytic Asymmetric Reduction with FO

Coenzyme FO is essential for structural biology studies of enzymes in the F420 biosynthetic pathway, such as CofD. The availability of high-resolution co-crystal structures of CofD with FO provides a molecular blueprint for understanding substrate recognition and catalysis. This makes FO an indispensable reagent for crystallography, binding assays, and rational enzyme engineering efforts [2].

Mycobacterial F420 Biosynthesis Studies

For researchers focused on DNA repair, particularly the light-dependent mechanisms in Cyanobacteria, Coenzyme FO is a critical research tool. Its role as the specific light-harvesting chromophore for certain photolyases makes it necessary for experiments aimed at reconstituting or studying these DNA repair systems in vitro, a function not served by F420 [3].

Long-Term Cofactor Archiving and Shipping

Coenzyme FO serves as a key biosynthetic intermediate and a valuable standard for metabolic engineering projects aimed at producing the F420 coenzyme in heterologous hosts like *E. coli*. Its synthesis and characterization are foundational steps in developing high-titer F420 production platforms for industrial biocatalysis, given F420's potential as an asymmetric redox catalyst [1].

Application

Selection Property

Validation Focus

F420-dependent enzyme assay reconstitution

Minimal functional cofactor core

Confirm catalytic activity and optimize cofactor concentration

Biocatalytic asymmetric reduction

Deazaflavin redox potential

Assess substrate scope and enantioselectivity

Mycobacterial F420 biosynthesis studies

F420 pathway intermediate

Confirm fbiC pathway disruption and F420 absence

Long-term cofactor archiving and shipping

Oxidative stability

Evaluate ambient storage stability

• [1] Hossain MS, Le CQ, Joseph E, Nguyen TQ, Johnson-Winters K, Foss FW Jr. Convenient synthesis of deazaflavin cofactor FO and its activity in F420-dependent NADP reductase. Org Biomol Chem. 2015;13(18):5082-5085. View Source
• [2] Forouhar F, Abashidze M, Xu H, Grochowski L, Seetharaman J, et al. Molecular Insights into the Biosynthesis of the F420 Coenzyme. J Biol Chem. 2008;283(17):11832-11840. View Source
• [3] Graham DE, Xu H, White RH. Identification of the 7,8-didemethyl-8-hydroxy-5-deazariboflavin synthase required for coenzyme F(420) biosynthesis. Arch Microbiol. 2003;180(6):455-464. View Source